Cas no 885954-65-4 (2,3,4-trifluorobenzene-1-carboximidamide)

• Product Name: 2,3,4-trifluorobenzene-1-carboximidamide
• CAS No: 885954-65-4
• MF: C₇H₅F₃N₂
• MW: 174.123211622238
• MDL: MFCD05663403
• CID: 1926269
• PubChem ID: 5199750
• Update Time: 2025-08-03

2,3,4-trifluorobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2,3,4-TRIFLUORO-BENZAMIDINE
• 2,3,4-Trifluorobenzenecarboximidamide
• 2,3,4-trifluorobenzene-1-carboximidamide
• 2,3,4-Trifluorobenzimidamide
• SB39593
• 885954-65-4
• DTXSID30409406
• DB-260266
• AKOS006293227
• SCHEMBL20599650
• EN300-1849117

• MDL： MFCD05663403
• Inchi： 1S/C7H5F3N2/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2H,(H3,11,12)
• InChI Key： IGKHUNZTECRVIO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(=N)N)F)F

Computed Properties

• Exact Mass: 174.04048265g/mol
• Monoisotopic Mass: 174.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.9Ų

2,3,4-trifluorobenzene-1-carboximidamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,3,4-trifluorobenzene-1-carboximidamide

Recent Advances in the Study of 2,3,4-Trifluorobenzene-1-carboximidamide (CAS: 885954-65-4) in Chemical Biology and Pharmaceutical Research

The compound 2,3,4-trifluorobenzene-1-carboximidamide (CAS: 885954-65-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluorinated benzene ring and carboximidamide functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance and potential applications in the biomedical field.

One of the key areas of interest in the study of 2,3,4-trifluorobenzene-1-carboximidamide is its role as a building block in the synthesis of novel pharmacologically active compounds. Researchers have explored its utility in the development of enzyme inhibitors, receptor modulators, and antimicrobial agents. The trifluoromethyl groups in the benzene ring are known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a valuable scaffold in medicinal chemistry. Recent synthetic methodologies have focused on optimizing the yield and purity of 2,3,4-trifluorobenzene-1-carboximidamide, with advancements in catalytic processes and green chemistry approaches.

In addition to its synthetic applications, 2,3,4-trifluorobenzene-1-carboximidamide has been investigated for its biological activities. Preliminary studies have demonstrated its efficacy in inhibiting specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Furthermore, its antimicrobial properties have been evaluated against a range of bacterial and fungal pathogens, with promising results in vitro. These findings underscore the compound's versatility and its potential as a lead structure for the development of new therapeutic agents.

Recent research has also delved into the mechanistic aspects of 2,3,4-trifluorobenzene-1-carboximidamide's biological activity. Structural-activity relationship (SAR) studies have provided insights into the molecular interactions between the compound and its biological targets. Computational modeling and X-ray crystallography have been employed to elucidate the binding modes and conformational dynamics of the molecule, offering a deeper understanding of its pharmacophoric features. These studies are critical for the rational design of derivatives with enhanced potency and selectivity.

The safety and toxicological profile of 2,3,4-trifluorobenzene-1-carboximidamide have also been subjects of recent investigations. Preclinical studies have assessed its acute and subchronic toxicity, as well as its potential genotoxic effects. The results indicate a favorable safety profile at therapeutic doses, although further studies are warranted to evaluate long-term effects and potential off-target interactions. These findings are essential for advancing the compound into clinical development stages.

In conclusion, 2,3,4-trifluorobenzene-1-carboximidamide (CAS: 885954-65-4) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it a valuable tool for drug discovery and development. Ongoing research efforts are expected to further elucidate its therapeutic potential and optimize its pharmacological properties. This research brief highlights the current state of knowledge and underscores the need for continued exploration of this compound in biomedical applications.